Cas no 137056-28-1 (2,4-Bis-methylsulfanyl-5,6,7,8-tetrahydro-benzo[4,5]thieno[2,3-d]pyrimidine)

• Product Name: 2,4-Bis-methylsulfanyl-5,6,7,8-tetrahydro-benzo[4,5]thieno[2,3-d]pyrimidine
• CAS No: 137056-28-1
• MF: C₁₂H₁₄N₂S₃
• MW: 282.447958469391
• CID: 3140272
• PubChem ID: 827642
• Update Time: 2025-04-21

2,4-Bis-methylsulfanyl-5,6,7,8-tetrahydro-benzo[4,5]thieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis-methylsulfanyl-5,6,7,8-tetrahydro-benzo[4,5]thieno[2,3-d]pyrimidine
• EU-0073965
• AE-848/11105245
• STK722444
• SR-01000454700-1
• AKOS005530795
• SR-01000454700
• 2,4-bis(methylsulfanyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine
• 2,4-bis(methylsulfanyl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidine
• 137056-28-1

• Inchi： 1S/C12H14N2S3/c1-15-10-9-7-5-3-4-6-8(7)17-11(9)14-12(13-10)16-2/h3-6H2,1-2H3
• InChI Key： MINCHYZAHHCVNR-UHFFFAOYSA-N
• SMILES： S1C2C(=C(N=C(N=2)SC)SC)C2=C1CCCC2

Computed Properties

• Exact Mass: 282.03191198Da
• Monoisotopic Mass: 282.03191198Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų